ethyl 4-{[(2-phenylethyl)amino]carbonothioyl}-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-(2-phenylethylcarbamothioyl)piperazine-1-carboxylate
• InChI: InChI=1S/C16H23N3O2S/c1-2-21-16(20)19-12-10-18(11-13-19)15(22)17-9-8-14-6-4-3-5-7-14/h3-7H,2,8-13H2,1H3,(H,17,22)
• InChI Key: GSRCFHDPXUAZDD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=S)NCCC2=CC=CC=C2
• Molecular Formula: C16H23N3O2S
• Molecular Weight: 321.4 g/mol

Description

"Ethyl 4-{[(2-phenylethyl)amino]carbonothioyl}-1-piperazinecarboxylate" is a compound of interest in the field of organic chemistry due to its potential applications in various domains, including medicinal chemistry and materials science. Its synthesis and characterization involve intricate chemical reactions and advanced analytical techniques to elucidate its structural and functional attributes.

Synthesis Analysis

Synthesis of related piperazine derivatives often involves multi-step chemical processes, including reactions with secondary amines or specific catalysts to produce N,N′-disubstituted piperazine derivatives or other complex formations (Vasileva et al., 2018). Such methodologies highlight the diverse synthetic routes applicable for creating complex piperazine-based structures.

Molecular Structure Analysis

The molecular structure of piperazine derivatives, including "this compound", is typically characterized using various spectroscopic techniques. Studies involving similar compounds have employed X-ray diffraction and NMR spectroscopy to determine the arrangement of atoms within the molecule and the nature of its crystalline forms (Weatherhead-Kloster et al., 2005).

Chemical Reactions and Properties

Chemical reactions involving piperazine derivatives can lead to the formation of various functional groups, influencing the compound's chemical properties. The carbonylation of N-(2-pyridinyl)piperazines under specific conditions is an example of such a reaction, demonstrating the compound's reactivity and potential for further functionalization (Ishii et al., 1997).

Physical Properties Analysis

The physical properties of piperazine derivatives, including solubility, melting point, and crystal structure, are crucial for their application in various fields. The polymorphism exhibited by certain piperazine compounds, for instance, affects their solubility and, by extension, their bioavailability and material properties (Weatherhead-Kloster et al., 2005).

Chemical Properties Analysis

Understanding the chemical properties of "this compound" involves examining its reactivity, stability, and interaction with other molecules. The study of its complexes with metals, for example, can provide insights into its coordination chemistry and potential applications as a ligand in metal-organic frameworks (Prakash et al., 2014).